Cas no 1188368-59-3 (4-bromo-2,6-difluorobenzene-1-thiol)

• Product Name: 4-bromo-2,6-difluorobenzene-1-thiol
• CAS No: 1188368-59-3
• MF: C₆H₃BrF₂S
• MW: 225.053826570511
• MDL: MFCD12026145
• CID: 4576454
• PubChem ID: 50998011
• Update Time: 2025-05-22

4-bromo-2,6-difluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,6-difluorobenzenethiol
• Benzenethiol, 4-bromo-2,6-difluoro-
• 4-bromo-2,6-difluorobenzene-1-thiol

• MDL： MFCD12026145
• Inchi： 1S/C6H3BrF2S/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• InChI Key： IRSLULXVIKGHBM-UHFFFAOYSA-N
• SMILES： C1(S)=C(F)C=C(Br)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-bromo-2,6-difluorobenzene-1-thiol

4-Bromo-2,6-Difluorobenzene-1-Thiol: A Comprehensive Overview

4-Bromo-2,6-Difluorobenzene-1-Thiol, also known by its CAS number 1188368-59-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position and two fluorine atoms at the ortho positions of a benzene ring, with a thiol (-SH) group attached at the meta position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-Bromo-2,6-Difluorobenzene-1-Thiol typically involves multi-step organic reactions, often starting from bromobenzene derivatives and incorporating fluorine atoms through electrophilic substitution or other fluorination techniques. The introduction of the thiol group is usually achieved via nucleophilic aromatic substitution or through the use of thiourea intermediates. These synthetic routes require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most notable applications of 4-Bromo-2,6-Difluorobenzene-1-Thiol is in the field of materials science, particularly in the development of advanced materials such as conductive polymers and self-healing coatings. The presence of electron-withdrawing groups like bromine and fluorine enhances the electronic properties of the compound, making it suitable for use in organic electronics. Recent studies have explored its potential as a building block for constructing two-dimensional materials with exceptional mechanical and electrical properties.

In addition to its role in materials science, 4-Bromo-2,6-Difluorobenzene-1-Thiol has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a candidate for drug discovery programs targeting specific diseases such as cancer or neurodegenerative disorders. Researchers have investigated its ability to modulate enzyme activity and its potential as a lead compound for developing new therapeutic agents.

The chemical stability and reactivity of 4-Bromo-2,6-Difluorobenzene-1-Thiol are also areas of active research. Studies have demonstrated that the compound exhibits high thermal stability under certain conditions, which is advantageous for industrial applications requiring high temperatures. Furthermore, its reactivity towards nucleophiles and electrophiles has been extensively studied, providing insights into its potential as an intermediate in complex organic syntheses.

From an environmental perspective, understanding the fate and transport of 4-Bromo-2,6-Difluorobenzene-1-Thiol in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on determining its biodegradation pathways and toxicity profiles under different environmental conditions.

In conclusion, 4-Bromo-2,6-Difluorobenzene-1-Thiol, with its CAS number 1188368-59-3, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and properties continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.